Cas no 802006-40-2 (2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)-)

• Product name: 2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)-
• CAS No: 802006-40-2
• MF: C₁₂H₁₉NO₂
• MW: 209.28476
• CID: 713104
• PubChem ID: 43188020

2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)-
• 2-Propanol,1-(methylamino)-3-(3,4-xylyloxy)-, (?à)- (8CI)
• 2-Propanol,1-(methylamino)-3-(3,4-xylyloxy)-,()-(8CI)
• AKOS000216778
• 802006-40-2

• Inchi： InChI=1S/C12H19NO2/c1-9-4-5-12(6-10(9)2)15-8-11(14)7-13-3/h4-6,11,13-14H,7-8H2,1-3H3
• InChI Key： KHWHIJCHKORAQQ-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)OCC(CNC)O)C

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• PSA: 41.49000
• LogP: 1.65340